Cas no 1086376-68-2 ((1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol)

• Product Name: (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol
• CAS No: 1086376-68-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD09991808
• CID: 4679486
• Update Time: 2025-10-19

(1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol
• (1-(Thieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl)methanol
• (1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methanol
• SBB054841
• (1-thiopheno[3,2-e]pyrimidin-4-yl-4-piperidyl)methan-1-ol

• MDL： MFCD09991808
• Inchi： 1S/C12H15N3OS/c16-7-9-1-4-15(5-2-9)11-10-3-6-17-12(10)14-8-13-11/h3,6,8-9,16H,1-2,4-5,7H2
• InChI Key： BTBMQNURYLJSBS-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2N1CCC(CO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 77.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol

Chemical Profile of (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol (CAS No. 1086376-68-2)

Compound (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol, identified by its CAS number 1086376-68-2, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The integration of thienopyrimidine and piperidine moieties in its framework suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The structural motif of (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol is characterized by a central pyrimidine ring fused with a thiophene ring, further substituted with a piperidine group. This arrangement creates a unique three-dimensional structure that can interact with biological receptors in a manner distinct from simpler heterocycles. The presence of the hydroxymethyl group at the 4-position of the piperidine ring adds another layer of complexity, potentially influencing both the solubility and reactivity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thienopyrimidine-piperidine hybrids. These compounds have shown promise in various pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial therapies. The specific arrangement of atoms in (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol is believed to contribute to its ability to modulate key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The reactive sites on the thiophene and piperidine rings provide numerous opportunities for further functionalization, allowing chemists to tailor the properties of derived molecules to specific therapeutic needs. This flexibility has made (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol a valuable building block in drug discovery programs.

The pharmacological profile of (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol has been extensively studied in academic and industrial research settings. Initial studies have revealed intriguing interactions with enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer cell proliferation, offering a potential therapeutic strategy against malignancies.

Furthermore, the compound has demonstrated notable activity against inflammatory pathways, making it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The precise mechanism by which it exerts these effects is still under investigation, but early findings point to its ability to modulate cytokine production and immune cell function.

The synthesis of (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thienopyrimidine core, followed by nucleophilic substitution to introduce the piperidine moiety. The final step involves hydroxymethylation at the 4-position of the piperidine ring, which requires careful optimization to ensure high yield and purity.

The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological studies. Researchers have explored various methodologies, including transition metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, to streamline the synthesis process. These advancements not only enhance accessibility but also pave the way for structural analogs with improved properties.

The analytical characterization of (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets stringent quality standards for subsequent biological testing.

In conclusion, (1-Thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methanol (CAS No. 1086376-68-2) stands as a testament to the innovative spirit of pharmaceutical chemistry. Its unique structure and promising biological activities position it as a key player in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to make significant contributions to medicine and biotechnology.